Cas no 1258542-89-0 (6-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1258542-89-0
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 3167178
• PubChem ID: 84819559
• Update Time: 2025-04-21

6-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1258542-89-0
• 6-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C12H8ClN3/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： UCXGFZYGZZBNAR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3C=CC=CC=3)N2C=1

Computed Properties

• Exact Mass: 229.0406750Da
• Monoisotopic Mass: 229.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2Ų